5-amino-2-bromopyridine-4-carbonitrile
Overview
Description
5-amino-2-bromopyridine-4-carbonitrile (also known as 5-A2BP-4CN) is a synthetic compound that is used in a variety of scientific research applications. It is a heterocyclic compound, which means it contains multiple rings of atoms. 5-A2BP-4CN is a relatively new compound, having been first synthesized in the late 1990s. Since then, it has been used in a variety of scientific research applications, including biochemical and physiological studies.
Scientific Research Applications
5-A2BP-4CN has been used for a variety of scientific research applications. It has been used to study the biochemical and physiological effects of drugs and other compounds. It has also been used in laboratory experiments to study the mechanism of action of various compounds. Additionally, it has been used in drug discovery and development, as well as in the study of enzyme inhibition.
Mechanism of Action
The mechanism of action of 5-A2BP-4CN is not fully understood. However, it is believed to interact with enzymes, proteins, and other molecules in the body. It is believed to act as an inhibitor of certain enzymes, which can affect the biochemical and physiological processes in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-A2BP-4CN are not fully understood. However, it is believed to have an effect on various biochemical and physiological processes in the body. For example, it has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter levels in the brain. Additionally, it has been shown to inhibit the enzyme acetyl-CoA carboxylase, which is involved in fatty acid metabolism.
Advantages and Limitations for Lab Experiments
The use of 5-A2BP-4CN in laboratory experiments has several advantages. It is relatively easy to synthesize and is relatively stable in solution. Additionally, it can be used to study the biochemical and physiological effects of drugs and other compounds. However, there are some limitations to its use in laboratory experiments. For example, it is not known to be toxic, but it is not known to be non-toxic either. Additionally, it is not known to be metabolized in the body, so it may not be suitable for studying the long-term effects of compounds.
Future Directions
There are several potential future directions for research into 5-A2BP-4CN. For example, further research into its mechanism of action could provide insights into how it interacts with enzymes, proteins, and other molecules in the body. Additionally, further research into its biochemical and physiological effects could provide insights into how it affects various biochemical and physiological processes in the body. Furthermore, further research into its potential toxicity could provide important safety information for its use in laboratory experiments. Finally, further research into its potential uses in drug discovery and development could provide valuable information for the development of new drugs.
Synthesis Methods
5-A2BP-4CN is synthesized through a multi-step process. The process starts with the reaction of 2-bromopyridine with 4-chloro-2-nitrobenzaldehyde. This reaction yields 2-bromo-4-chloro-5-nitropyridine. The next step involves the reaction of the nitropyridine with potassium hydroxide in ethanol. This yields 2-bromo-4-chloro-5-amino pyridine. Finally, the amino pyridine is reacted with carbonitrile to yield 5-A2BP-4CN.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-amino-2-bromopyridine-4-carbonitrile can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "2-bromopyridine", "malononitrile", "ammonia", "sodium hydroxide", "ethanol", "water" ], "Reaction": [ "Step 1: 2-bromopyridine is reacted with malononitrile in the presence of sodium hydroxide and ethanol to form 2-bromo-4-cyano-5-methylpyridine.", "Step 2: 2-bromo-4-cyano-5-methylpyridine is then reacted with ammonia in ethanol to form 5-amino-2-bromo-4-cyanopyridine.", "Step 3: Finally, 5-amino-2-bromo-4-cyanopyridine is reacted with sodium hydroxide and water to form 5-amino-2-bromopyridine-4-carbonitrile." ] } | |
CAS RN |
1384080-97-0 |
Product Name |
5-amino-2-bromopyridine-4-carbonitrile |
Molecular Formula |
C6H4BrN3 |
Molecular Weight |
198 |
Purity |
95 |
Origin of Product |
United States |
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